5-Iodo-2-methoxyphenol
Overview
Description
5-Iodo-2-methoxyphenol, also known as 2-Iodo-5-methoxyphenol or 3-Methoxy-6-iodophenol, is a chemical compound with the empirical formula C7H7IO2 . It has a molecular weight of 250.03 .
Synthesis Analysis
The synthesis of 2-Iodo-5-methoxyphenol involves the use of 4-Hydroxy-3-methoxybenzaldehyde and other reagents . Another method involves the use of tosic acid and Hydrogen potassium oxide .Molecular Structure Analysis
The molecular structure of 5-Iodo-2-methoxyphenol can be represented by the SMILES stringCOc1ccc(I)c(O)c1 . This indicates that the molecule consists of an iodine atom and a methoxy group attached to a phenol ring. Physical And Chemical Properties Analysis
5-Iodo-2-methoxyphenol is a solid substance with a melting point of 70-75 °C . It has a predicted boiling point of 295.9±30.0 °C and a predicted density of 1.866±0.06 g/cm3 .Scientific Research Applications
Organic Synthesis Building Block
5-Iodo-2-methoxyphenol: serves as a versatile building block in organic synthesis . Its iodine atom can undergo various cross-coupling reactions, making it valuable for constructing complex organic molecules. This compound is particularly useful in synthesizing heterocyclic compounds, which are prevalent in pharmaceuticals and agrochemicals.
Photodynamic Therapy Research
Due to its ability to absorb light, 5-Iodo-2-methoxyphenol is explored in photodynamic therapy (PDT) research . PDT involves the use of light-sensitive compounds to generate reactive oxygen species that can kill cancer cells. The iodine moiety in this compound can enhance its photophysical properties, making it a candidate for further study in cancer treatment.
Material Science
In material science, 5-Iodo-2-methoxyphenol is investigated for its potential use in creating novel polymers . Its phenolic structure allows it to act as a monomer that can be polymerized or copolymerized to form materials with unique properties, such as enhanced thermal stability or electrical conductivity.
Analytical Chemistry
This compound is also used as a standard or reagent in analytical chemistry applications . Its distinct spectral properties enable it to be a reference compound in chromatography and mass spectrometry, aiding in the identification and quantification of similar compounds.
Safety and Hazards
5-Iodo-2-methoxyphenol is classified as acutely toxic if swallowed, causes skin irritation, serious eye damage, and may cause respiratory irritation . It is also toxic to aquatic life with long-lasting effects . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using personal protective equipment, and ensuring adequate ventilation .
properties
IUPAC Name |
5-iodo-2-methoxyphenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7IO2/c1-10-7-3-2-5(8)4-6(7)9/h2-4,9H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PUJBOIRXGIWNQL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)I)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7IO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20431493 |
Source
|
| Record name | Phenol, 5-iodo-2-methoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20431493 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Iodo-2-methoxyphenol | |
CAS RN |
160257-85-2 |
Source
|
| Record name | Phenol, 5-iodo-2-methoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20431493 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 160257-85-2 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(3-cyanophenyl)amino]acetic Acid](/img/structure/B1278102.png)
![3-[3-(Dimethylamino)propoxy]benzaldehyde](/img/structure/B1278109.png)
